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Compound of Interest

Compound Name: 3-Methylphthalic acid

Cat. No.: B1208027

CAS Number: 37102-74-2

This technical guide provides an in-depth overview of 3-Methylphthalic acid, a key chemical
intermediate. The information is tailored for researchers, scientists, and professionals in the
field of drug development, presenting its chemical and physical properties, synthesis and
purification protocols, and its role in the synthesis of biologically active molecules.

Core Properties and Data

3-Methylphthalic acid is an aromatic dicarboxylic acid. While it is a valuable compound, its
anhydride, 3-methylphthalic anhydride, is more commonly available and serves as the primary
precursor for the acid. The acid is often generated in situ or as a distinct step from the
hydrolysis of the anhydride.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Methylphthalic acid
and its corresponding anhydride for easy comparison.
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. . 3-Methylphthalic
Property 3-Methylphthalic Acid

Anhydride
CAS Number 37102-74-2[1] 4792-30-7[2][3][4][5]
Molecular Formula CoHsOa4[1] CoHeOs3[2][5]
Molecular Weight 180.16 g/mol [1] 162.14 g/mol [2][5]

) White to pale yellow crystalline

Appearance Solid

powder[3][4][6]
Boiling Point 375.9 °C[1] 315.6 °C at 760 mmHg|[3]
Melting Point Not available 112-121 °CJ[5][6]

N Reacts with water to form the ]
Solubility ) Reacts with water[2][3]
acid[2][3]

Synthesis and Purification Protocols

Synthesis of 3-Methylphthalic Acid via Hydrolysis of 3-
Methylphthalic Anhydride

The primary route to 3-Methylphthalic acid is through the hydrolysis of 3-methylphthalic
anhydride. This reaction involves the cleavage of the anhydride ring by water to form the
dicarboxylic acid.

Experimental Protocol:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 3-
methylphthalic anhydride.

e Hydrolysis: Add a stoichiometric excess of deionized water to the flask. The hydrolysis of
phthalic anhydride, a similar compound, is often catalyzed by a strong acid like sulfuric or
hydrochloric acid.[7]

e Heating: Heat the mixture to reflux. The reaction progress can be monitored by the
dissolution of the anhydride.
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Cooling and Crystallization: Once the reaction is complete, allow the solution to cool slowly
to room temperature to facilitate the crystallization of 3-Methylphthalic acid. Further cooling

in an ice bath can maximize the yield.
« |solation: Collect the crystalline product by vacuum filtration.

e Drying: Dry the isolated solid, for instance, by pressing it between filter papers and then
allowing it to air-dry or by using a desiccator.

Synthesis of 3-Methylphthalic Acid

3-Methylphthalic Anhydride Water (H20)

3-Methylphthalic Acid

Click to download full resolution via product page

Caption: Synthesis of 3-Methylphthalic Acid.

Purification by Recrystallization

Recrystallization is a standard method for purifying solid organic compounds. The choice of
solvent is crucial and should be one in which the compound is highly soluble at high
temperatures and poorly soluble at low temperatures.

Experimental Protocol:
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Solvent Selection: While specific solubility data for 3-Methylphthalic acid is not readily
available, water is a common solvent for the recrystallization of similar aromatic carboxylic
acids like phthalic acid.

Dissolution: In an Erlenmeyer flask, add the crude 3-Methylphthalic acid and a minimum
amount of near-boiling water to just dissolve the solid.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to
remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, which
promotes the formation of pure crystals. Subsequently, cool the flask in an ice bath to
maximize the crystal yield.

Isolation: Collect the purified crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining
soluble impurities.

Drying: Dry the purified crystals to a constant weight.
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Purification of 3-Methylphthalic Acid

Crude 3-Methylphthalic Acid

Dissolve in
minimum hot solvent

Slow Cooling
(Crystallization)

Vacuum Filtration

Pure 3-Methylphthalic Acid Crystals
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Synthesis of Phthalimide Derivatives

3-Methylphthalic Anhydride Primary Amine (R-NHz2)

N-substituted
3-Methylphthalimide

Further
odification

Biologically Active
Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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